N-[4-(1,1-dioxothiazinan-2-yl)phenyl]-3-methylbenzamide

• IUPAC Name: N-[4-(1,1-dioxothiazinan-2-yl)phenyl]-3-methylbenzamide
• InChI: InChI=1S/C18H20N2O3S/c1-14-5-4-6-15(13-14)18(21)19-16-7-9-17(10-8-16)20-11-2-3-12-24(20,22)23/h4-10,13H,2-3,11-12H2,1H3,(H,19,21)
• InChI Key: KNJGSIIGZGBIME-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C(=O)NC2=CC=C(C=C2)N3CCCCS3(=O)=O
• Molecular Formula: C18H20N2O3S
• Molecular Weight: 344.4 g/mol

Description

N-[4-(1,1-dioxothiazinan-2-yl)phenyl]-3-methylbenzamide, also known as DTBM-M, is a synthetic compound that has gained attention in scientific research for its potential use as a pharmacological tool. This compound belongs to the class of thiazolidinediones, which have been studied for their ability to regulate glucose and lipid metabolism.

Scientific Research Applications

Antimicrobial Applications

A study by Desai et al. (2013) synthesized a series of compounds related to N-[4-(1,1-dioxothiazinan-2-yl)phenyl]-3-methylbenzamide and evaluated them for antimicrobial activity. These compounds exhibited significant inhibitory action against both Gram-positive and Gram-negative bacteria, as well as against fungal strains, highlighting their potential in treating microbial diseases, especially bacterial and fungal infections (Desai, Rajpara, & Joshi, 2013).

Material Science and Polymer Chemistry

In the field of material science, Butt et al. (2005) worked on synthesizing novel aromatic polyimides using derivatives similar to this compound. These polymers demonstrated solubility in various organic solvents and exhibited high thermal stability, indicating their potential use in advanced material applications (Butt, Akhtar, Zafar-uz-Zaman, & Munir, 2005).

Anticonvulsant and Psychoactive Properties

Research by Clark et al. (1984) explored the anticonvulsant effects of 4-aminobenzamides, closely related to the structure of this compound. The study found that certain derivatives provided significant protection against seizures, indicating the potential of these compounds in developing anticonvulsant therapies (Clark, Wells, Sansom, Norris, Dockens, & Ravis, 1984).

Antiproliferative and Anticancer Activity

A study by Matysiak et al. (2015) designed and synthesized novel derivatives exhibiting antiproliferative activity against human cancer cell lines. These compounds, sharing structural similarities with this compound, showed activity comparable to cisplatin in some cases, underscoring their potential as anticancer agents (Matysiak, Karpińska, Skrzypek, Wietrzyk, Kłopotowska, Niewiadomy, Paw, Juszczak, & Rzeski, 2015).